Cas no 100348-19-4 (1,2,4-Triazine-3,5(2H,4H)-dione,2-(2-deoxy-b-D-erythro-pentofuranosyl)-6-[2-(methylthio)ethenyl]-,(E)- (9CI))

• Product Name: 1,2,4-Triazine-3,5(2H,4H)-dione,2-(2-deoxy-b-D-erythro-pentofuranosyl)-6-[2-(methylthio)ethenyl]-,(E)- (9CI)
• CAS No: 100348-19-4
• MF: C₁₁H₁₅N₃O₅S
• MW: 301.31890130043
• CID: 146917
• PubChem ID: 6450928
• Update Time: 2025-04-19

1,2,4-Triazine-3,5(2H,4H)-dione,2-(2-deoxy-b-D-erythro-pentofuranosyl)-6-[2-(methylthio)ethenyl]-,(E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dione,2-(2-deoxy-b-D-erythro-pentofuranosyl)-6-[2-(methylthio)ethenyl]-,(E)- (9CI)
• 2-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-[(E)-2-methylsulfanylethenyl]-1,2,4-triazine-3,5-dione
• (E)-5-(2-(Methylthio)vinyl)-6-aza-2'-deoxyuridine
• (E)-5-[2-(Methylthio)vinyl]-6-aza-2'-deoxyuridine
• 2-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-6-[(E)-2-methylsulfanylvinyl]-1,2,4-triazine-3,5-dione
• 100348-19-4

• Inchi： 1S/C11H15N3O5S/c1-20-3-2-6-10(17)12-11(18)14(13-6)9-4-7(16)8(5-15)19-9/h2-3,7-9,15-16H,4-5H2,1H3,(H,12,17,18)/b3-2+/t7-,8+,9+/m0/s1
• InChI Key： GKWYTVIDPKKMDO-NSVNRLROSA-N
• SMILES： S(C)/C=C/C1C(NC(N([C@H]2C[C@@H]([C@@H](CO)O2)O)N=1)=O)=O

Computed Properties

• Exact Mass: 301.073242g/mol
• Monoisotopic Mass: 301.073242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 301.32g/mol
• XLogP3: -0.5
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.65
• Refractive Index: 1.702
• PSA: 143.00000
• LogP: -0.68170